Cas no 2172180-13-9 (2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid)

• Product Name: 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid
• CAS No: 2172180-13-9
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6164459
• PubChem ID: 165957728
• Update Time: 2025-10-31

2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid
• 2-{[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-methylpentanamido]methyl}-3-methylbutanoic acid
• 2172180-13-9
• EN300-1516499

• Inchi： 1S/C27H34N2O5/c1-16(2)22(26(31)32)14-28-25(30)13-24(17(3)4)29-27(33)34-15-23-20-11-7-5-9-18(20)19-10-6-8-12-21(19)23/h5-12,16-17,22-24H,13-15H2,1-4H3,(H,28,30)(H,29,33)(H,31,32)
• InChI Key： DDZOQHRBGBTNQN-UHFFFAOYSA-N
• SMILES： O(C(NC(CC(NCC(C(=O)O)C(C)C)=O)C(C)C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 11
• Complexity: 687
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 105Ų

Additional information on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid

Research Brief on 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid (CAS: 2172180-13-9)

The compound 2-{3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4-methylpentanamidomethyl}-3-methylbutanoic acid (CAS: 2172180-13-9) has recently gained attention in chemical biology and pharmaceutical research due to its potential applications in peptide synthesis and drug development. This Fmoc-protected amino acid derivative serves as a crucial building block in solid-phase peptide synthesis (SPPS), particularly for introducing branched or modified amino acid residues into peptide chains.

Recent studies have focused on optimizing the synthesis and purification methods for this compound to improve yield and purity for pharmaceutical applications. A 2023 publication in the Journal of Peptide Science demonstrated an improved synthetic route with 85% yield and >98% purity, addressing previous challenges with racemization during synthesis. The compound's unique structure, featuring both Fmoc protection and a branched side chain, makes it particularly valuable for creating constrained peptide architectures.

In drug discovery applications, researchers have utilized this building block to develop novel peptide-based inhibitors targeting protein-protein interactions. A notable 2024 study in ACS Chemical Biology reported its successful incorporation into a potent inhibitor of the MDM2-p53 interaction, achieving nanomolar binding affinity. The branched structure was found to be critical for maintaining the optimal three-dimensional conformation required for high-affinity binding.

Analytical characterization of this compound has advanced significantly, with recent work employing advanced mass spectrometry and NMR techniques to fully characterize its structure and purity. Researchers at several institutions have developed HPLC methods specifically optimized for analyzing this compound and its peptide derivatives, with retention time databases now being established to facilitate quality control in pharmaceutical manufacturing.

From a safety and regulatory perspective, recent toxicological studies (2023-2024) have established preliminary safety profiles for this compound as a pharmaceutical intermediate. While not intended as an active pharmaceutical ingredient itself, these studies support its use in GMP-compliant peptide synthesis for clinical-stage compounds. Stability studies have shown excellent shelf life when stored under recommended conditions (-20°C in anhydrous environment).

The commercial availability of this building block has expanded significantly, with multiple GMP-certified suppliers now offering the material. Market analysis suggests growing demand, particularly from biotech companies developing constrained peptides as therapeutics. Current research directions include exploring its use in peptide-drug conjugates and as a component of peptide nanomaterials for drug delivery applications.